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Abstract
This technical guide provides a comprehensive structural analysis of 9-Oxo-10-acridineacetic
acid (CAS No. 38609-97-1), a molecule of significant interest in pharmaceutical research, also

known as Cridanimod.[1][2] This document delves into the key physicochemical properties and

explores the multifaceted spectroscopic techniques required for its unequivocal structural

confirmation. The methodologies and expected outcomes for techniques including Nuclear

Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible

(UV-Vis) Spectroscopy are detailed. This guide is intended for researchers, scientists, and drug

development professionals engaged in the characterization of complex organic molecules,

offering both foundational knowledge and practical insights into the structural verification of this

important acridine derivative.

Introduction: The Significance of 9-Oxo-10-
acridineacetic Acid (Cridanimod)
9-Oxo-10-acridineacetic acid, a yellow to green-yellow crystalline solid, is a potent

immunomodulator and interferon inducer.[2][3] Its rigid, planar tricyclic acridone core is a key
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structural feature that allows it to intercalate with DNA, a mechanism underlying the bioactivity

of many acridine derivatives.[2] The molecule's therapeutic potential, particularly in oncology

and virology, necessitates a robust and unambiguous understanding of its three-dimensional

structure and electronic properties. This guide provides a detailed roadmap for the

comprehensive structural analysis of this compound, emphasizing the synergy between

different analytical techniques.

Core Molecular Structure
The fundamental structure of 9-Oxo-10-acridineacetic acid comprises a central acridone

skeleton with an acetic acid moiety attached to the nitrogen atom at position 10.

Caption: Chemical structure of 9-Oxo-10-acridineacetic acid.

Physicochemical Properties
A foundational aspect of structural analysis is the characterization of the molecule's

fundamental physicochemical properties. These parameters provide the first layer of

identification and are crucial for selecting appropriate analytical methodologies.

Property Value Source

Molecular Formula C₁₅H₁₁NO₃ [3]

Molecular Weight 253.25 g/mol [3]

CAS Number 38609-97-1 [1]

Appearance
Yellow to yellowish-green

crystalline powder
[3][4]

Melting Point ~289 °C (decomposes) [2]

Solubility
Slightly soluble in aqueous

base and DMSO
[2]

pKa 3.69 ± 0.10 (Predicted) [2]

λmax 410 nm (in H₂O) [2]
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Spectroscopic and Spectrometric Elucidation
The definitive structural confirmation of 9-Oxo-10-acridineacetic acid relies on a suite of

spectroscopic and spectrometric techniques. Each method provides a unique piece of the

structural puzzle, and together they offer a comprehensive and validated molecular portrait.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule. While a publicly available, fully assigned spectrum for 9-
Oxo-10-acridineacetic acid is not readily found, data from related compounds and patent

literature provide strong guidance for the expected chemical shifts and coupling patterns.

Expected ¹H NMR Spectral Features:

Based on the structure, the proton NMR spectrum is expected to exhibit distinct signals for the

aromatic protons and the methylene protons of the acetic acid moiety.

Aromatic Region (δ 7.0-8.5 ppm): The eight protons on the acridone core will give rise to a

complex series of multiplets in this region. The exact chemical shifts and coupling constants

will be influenced by the electron-withdrawing effect of the carbonyl group and the nitrogen

atom. Protons closer to the carbonyl group (e.g., at positions 1 and 8) are expected to be

deshielded and resonate at a lower field. Patent literature describing salts of 9-oxoacridine-

10-acetic acid reports aromatic proton signals in the range of 7.23 - 8.39 ppm.[5]

Methylene Protons (δ ~4.0-5.0 ppm): The two protons of the -CH₂- group in the acetic acid

side chain are expected to appear as a sharp singlet, as they are not coupled to any other

protons. Their chemical shift will be influenced by the adjacent nitrogen atom and the

carboxylic acid group. A patent for a salt of the compound reports this singlet at

approximately 4.10 ppm in D₂O.[5]

Carboxylic Acid Proton (δ >10 ppm): The acidic proton of the carboxyl group will likely

appear as a broad singlet at a very low field, and its visibility may depend on the solvent and

concentration.

Expected ¹³C NMR Spectral Features:
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The carbon NMR spectrum will provide complementary information, confirming the number of

unique carbon environments.

Carbonyl Carbons (δ ~170-180 ppm): Two distinct signals are expected in the downfield

region: one for the carboxylic acid carbonyl and another for the ketone carbonyl at position 9.

Aromatic Carbons (δ ~115-145 ppm): The twelve carbons of the acridone ring system will

produce a series of signals in this range. The chemical shifts will be dependent on their

position relative to the heteroatoms.

Methylene Carbon (δ ~45-55 ppm): A single signal is anticipated for the methylene carbon of

the acetic acid side chain.

A study on 9-acridinone and its derivatives provides a valuable reference for the assignment of

the signals of the acridone core.[6]

Experimental Protocol: NMR Analysis

Sample Preparation: Dissolve approximately 5-10 mg of 9-Oxo-10-acridineacetic acid in a

suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with a suitable base for

solubilization) in a standard 5 mm NMR tube.

Instrumentation: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher).

Data Acquisition: For ¹H NMR, acquire a sufficient number of scans to achieve a good signal-

to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower

natural abundance of the ¹³C isotope.

Advanced Experiments (Optional): To aid in the complete and unambiguous assignment of

all signals, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation) are highly recommended.
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NMR Analysis Workflow

Sample Preparation
(Dissolve in Deuterated Solvent)

1D NMR Data Acquisition
(¹H, ¹³C)

2D NMR Experiments
(COSY, HSQC, HMBC)

Optional but Recommended

Data Processing and Analysis
(Peak Picking, Integration, J-coupling)

Structure Confirmation and Assignment

Click to download full resolution via product page

Caption: A typical workflow for the NMR analysis of 9-Oxo-10-acridineacetic acid.

Mass Spectrometry (MS)
Mass spectrometry is indispensable for determining the molecular weight and obtaining

information about the molecular formula and fragmentation patterns of a compound.

Expected Mass Spectrum:

Molecular Ion Peak ([M+H]⁺ or [M-H]⁻): In a high-resolution mass spectrum (HRMS), the

molecular ion peak will be observed at an m/z value corresponding to the exact mass of the
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molecule (C₁₅H₁₁NO₃, calculated exact mass: 253.0739). This provides a highly accurate

confirmation of the molecular formula.

Fragmentation Pattern: While specific experimental fragmentation data is not readily

available, predictable fragmentation pathways can be postulated. Common fragmentation

would likely involve the loss of the carboxylic acid group (-COOH, 45 Da) or the entire acetic

acid side chain (-CH₂COOH, 59 Da). Cleavage of the acridone ring system would require

higher energy and result in a more complex fragmentation pattern.

Experimental Protocol: Mass Spectrometry Analysis

Sample Preparation: Prepare a dilute solution of 9-Oxo-10-acridineacetic acid in a suitable

solvent (e.g., methanol, acetonitrile).

Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF)

or Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI).

Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes to

observe both [M+H]⁺ and [M-H]⁻ ions.

Tandem MS (MS/MS): To study the fragmentation patterns, perform tandem mass

spectrometry by isolating the molecular ion and subjecting it to collision-induced dissociation

(CID).

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule

and is particularly useful for characterizing compounds with conjugated systems.

Expected UV-Vis Spectrum:

The extended π-conjugated system of the acridone core is expected to give rise to strong

absorption bands in the UV-Vis region. A maximum absorption (λmax) at 410 nm in water has

been reported, which is consistent with the yellow color of the compound.[2] The spectrum will

likely show multiple absorption bands corresponding to π → π* and n → π* transitions.

Experimental Protocol: UV-Vis Spectroscopy
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Sample Preparation: Prepare a series of dilute solutions of 9-Oxo-10-acridineacetic acid in

a suitable UV-transparent solvent (e.g., ethanol, methanol, or water) of known

concentrations.

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Data Acquisition: Scan the absorbance of the solutions over a wavelength range of

approximately 200-800 nm.

Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and calculate

the molar absorptivity (ε) using the Beer-Lambert law.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.

Expected IR Spectral Features:

O-H Stretch: A broad absorption band in the region of 2500-3300 cm⁻¹ is expected for the

carboxylic acid hydroxyl group.

C=O Stretches: Two distinct and strong absorption bands are anticipated for the two

carbonyl groups: one for the ketone in the acridone ring (typically around 1630-1680 cm⁻¹)

and another for the carboxylic acid (around 1700-1730 cm⁻¹).

C=C and C=N Stretches: Multiple sharp bands in the 1450-1600 cm⁻¹ region will correspond

to the aromatic ring vibrations.

C-N and C-O Stretches: Absorptions in the fingerprint region (below 1400 cm⁻¹) will

correspond to the various single bond vibrations.

X-ray Crystallography: The Definitive 3D Structure
While spectroscopic methods provide invaluable information about the connectivity and

electronic structure of 9-Oxo-10-acridineacetic acid, single-crystal X-ray diffraction is the gold

standard for determining its precise three-dimensional arrangement in the solid state. This

technique would provide accurate bond lengths, bond angles, and intermolecular interactions.
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As of the date of this publication, a publicly available crystal structure of 9-Oxo-10-
acridineacetic acid has not been identified. The successful crystallization of this compound

would be a significant contribution to the field, enabling a deeper understanding of its structure-

activity relationships.

Experimental Protocol: X-ray Crystallography

Crystal Growth: The primary challenge is to grow single crystals of sufficient size and quality.

This can be attempted through various techniques, such as slow evaporation of a saturated

solution, vapor diffusion, or cooling crystallization from a range of solvents.

Data Collection: Mount a suitable single crystal on a goniometer and collect diffraction data

using a single-crystal X-ray diffractometer.

Structure Solution and Refinement: Process the diffraction data to solve and refine the

crystal structure, yielding a detailed 3D model of the molecule.

Computational Modeling
In the absence of a crystal structure, computational modeling can provide valuable insights into

the preferred conformation and electronic properties of 9-Oxo-10-acridineacetic acid. Density

Functional Theory (DFT) calculations can be employed to predict the optimized geometry,

vibrational frequencies (to compare with experimental IR spectra), and NMR chemical shifts.[7]

Such theoretical data can aid in the interpretation of experimental results and provide a more

complete understanding of the molecule's structural characteristics.

Conclusion
The structural analysis of 9-Oxo-10-acridineacetic acid is a multi-faceted process that

requires the integration of several analytical techniques. While a complete experimental

dataset, including a crystal structure, is not yet publicly available, a combination of NMR, MS,

UV-Vis, and IR spectroscopy, supplemented by computational modeling, can provide an

unambiguous structural assignment. This guide has outlined the key experimental

considerations and expected outcomes for each technique, providing a robust framework for

researchers working on the characterization of this and related pharmacologically active

molecules. The elucidation of its precise structural features is paramount for understanding its

mechanism of action and for the rational design of new and improved therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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